Cas no 344334-37-8 (Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI))

• Product Name: Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI)
• CAS No: 344334-37-8
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 919166
• PubChem ID: 607164
• Update Time: 2025-04-19

Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI)
• DB-274671
• Benzonitrile,4-(5-amino-2-pyrimidinyl)-(9ci)
• ZUHYODFJXMGYJE-UHFFFAOYSA-N
• 5-amino-2-(p-cyanophenyl)pyrimidine
• EN300-25418023
• 5-Amino-2-(4-cyanophenyl)pyrimidine
• Q63396595
• 4-(5-Amino-2-pyrimidinyl)benzonitrile #
• SCHEMBL7272190
• 344334-37-8
• DTXSID301346131
• 4-(5-aminopyrimidin-2-yl)benzonitrile
• BENZONITRILE, 4-(5-AMINO-2-PYRIMIDINYL)-

• Inchi： 1S/C11H8N4/c12-5-8-1-3-9(4-2-8)11-14-6-10(13)7-15-11/h1-4,6-7H,13H2
• InChI Key： ZUHYODFJXMGYJE-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C1C=CC(C#N)=CC=1)N

Computed Properties

• Exact Mass: 196.074896272g/mol
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų